![molecular formula C24H29N5O3 B2780055 9-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 923438-77-1](/img/structure/B2780055.png)
9-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
Description
9-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H29N5O3 and its molecular weight is 435.528. The purity is usually 95%.
BenchChem offers high-quality 9-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Research: Anti-HIV Activity
This compound exhibits a structure that is conducive to pharmaceutical applications, particularly in the development of anti-HIV medications. The presence of a pyrimido[2,1-f]purine moiety indicates potential activity against HIV-1 reverse transcriptase, which is a key enzyme in the life cycle of HIV .
Anticoagulant and Antiplatelet Therapies
The cyclohexyl and dimethyl groups within the compound’s structure suggest that it may have applications as an anticoagulant or antiplatelet agent. These properties are valuable in the treatment and prevention of thrombotic disorders .
Antithrombotic Applications
The compound’s potential to inhibit platelet aggregation and blood coagulation pathways could be harnessed for antithrombotic therapies. This is particularly relevant for cardiovascular diseases where blood clots are a primary concern .
Chemical Synthesis: Cyclotrimerization Reactions
In chemical synthesis, this compound could be used in cyclotrimerization reactions to create cyclic polyamides with potential applications in materials science and engineering .
Solid-Phase Peptide Synthesis
The stability of certain groups within the compound under both acidic and basic conditions makes it a candidate for incorporation into solid-phase peptide synthesis methodologies. This application is crucial for the development of peptides and proteins for therapeutic use .
Drug Bioavailability Enhancement
The structure of this compound suggests that it could be used to conjugate with drugs to improve their bioavailability. This is achieved by imparting steric protection from enzymatic degradation and increasing lipophilicity .
Organic Chemistry Education: Stereochemistry
Due to its complex structure, this compound can serve as an excellent model for educational purposes in organic chemistry, particularly in the study of stereochemistry and the behavior of chiral molecules .
Molecular Docking Studies
The compound’s diverse functional groups make it suitable for molecular docking studies to investigate its efficacy against selected drug targets. This is a critical step in the drug discovery process, where potential interactions with biological targets are explored .
properties
IUPAC Name |
9-cyclohexyl-1,7-dimethyl-3-phenacyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N5O3/c1-16-13-27(18-11-7-4-8-12-18)23-25-21-20(28(23)14-16)22(31)29(24(32)26(21)2)15-19(30)17-9-5-3-6-10-17/h3,5-6,9-10,16,18H,4,7-8,11-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXTMUBYTCCVSBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)C4=CC=CC=C4)C5CCCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-cyclohexyl-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione | |
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